Cas no 1202805-45-5 (N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide)

N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide is a boronic ester derivative commonly used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the pivalamide group enhances stability, while the fluorine substituent influences reactivity and selectivity in aryl-aryl bond formation. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety ensures improved handling and shelf-life compared to boronic acids. This compound is valuable in pharmaceutical and materials science research for constructing complex fluorinated aromatic systems. Its well-defined structure and reliable reactivity make it a preferred choice for controlled functionalization in medicinal chemistry and advanced material design.

N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide structure

1202805-45-5 structure

Product Name:N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide

CAS No:1202805-45-5

MF:C₁₇H₂₅BFNO₃

MW:321.194708585739

CID:2127211

PubChem ID:66976851

Update Time:2025-05-28

N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

- N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide
- DB-326763
- N-(5-Fluoro-2-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl) phenyl)pivalamide
- VHDOMZSBOGQSMO-UHFFFAOYSA-N
- 1202805-45-5
- 4-Fluoro-2-pivalamidobenzenboronic acid pinacol ester
- SCHEMBL1281823
- A1-35863
- Inchi： 1S/C17H25BFNO3/c1-15(2,3)14(21)20-13-10-11(19)8-9-12(13)18-22-16(4,5)17(6,7)23-18/h8-10H,1-7H3,(H,20,21)
- InChI Key： VHDOMZSBOGQSMO-UHFFFAOYSA-N
- SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)NC(C(C)(C)C)=O

Computed Properties

Exact Mass: 321.1911520Da
Monoisotopic Mass: 321.1911520Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 445
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1596648-1g	N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide	1202805-45-5	98%	1g	￥9349.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1596648-2.5g	N-(5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide	1202805-45-5	98%	2.5g	￥14910.00	2024-08-09